Cas no 127905-87-7 (Benzenemethanamine,2-[(4-methoxyphenyl)thio]-N-methyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,2-[(4-methoxyphenyl)thio]-N-methyl-, hydrochloride (1:1)
• CAS No: 127905-87-7
• MF: C₁₅H₁₈ClNOS
• MW: 295.827521800995
• CID: 201721
• PubChem ID: 3080290
• Update Time: 2025-04-19

Benzenemethanamine,2-[(4-methoxyphenyl)thio]-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-[(4-methoxyphenyl)thio]-N-methyl-, hydrochloride (1:1)
• 1-[2-(4-methoxyphenyl)sulfanylphenyl]-N-methylmethanamine,hydrochloride
• CHEMBL1562213
• MLS000543624
• REGID_for_CID_3080290
• DTXSID40155700
• Benzenemethanamine, 2-((4-methoxyphenyl)thio)-N-methyl-, hydrochloride
• SMR000162766
• 2-((4-Methoxyphenyl)thio)-N-methylbenzenemethanamine hydrochloride
• 127905-87-7

• Inchi： 1S/C15H17NOS.ClH/c1-16-11-12-5-3-4-6-15(12)18-14-9-7-13(17-2)8-10-14;/h3-10,16H,11H2,1-2H3;1H
• InChI Key： ZVKINKWBVFQEDZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)C1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 295.07994
• Monoisotopic Mass: 295.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Boiling Point: 376.7°Cat760mmHg
• Flash Point: 181.6°C
• PSA: 21.26